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Compound of Interest

N6-Dimethylaminomethylidene
Compound Name:

isoguanosine

Cat. No. B14083231

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N6-Dimethylaminomethylidene-2'-
deoxyisoguanosine, a key building block in the synthesis of modified oligonucleotides. We will
delve into its chemical properties, synthesis, and applications, with a focus on its role in
expanding the genetic alphabet for therapeutic and diagnostic purposes.

Core Compound Data

N6-Dimethylaminomethylidene-2'-deoxyisoguanosine is a protected nucleoside analog used in
solid-phase oligonucleotide synthesis. The dimethylaminomethylidene group serves as a labile
protecting group for the exocyclic amine of 2'-deoxyisoguanosine, preventing unwanted side
reactions during the automated synthesis process.
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Parameter Value

CAS Number 146196-17-0
Molecular Weight 322.32 g/mol
Molecular Formula C13H18N6Oa4

N6-Dimethylaminomethylidene-2'-
Common Name . )
deoxyisoguanosine

Experimental Protocols

The primary application of N6-Dimethylaminomethylidene-2'-deoxyisoguanosine is its
conversion into a phosphoramidite derivative for incorporation into synthetic DNA strands.
While a precise, published step-by-step synthesis for the N,N-dimethylaminomethylidene
phosphoramidite is not readily available, a well-documented protocol for a closely related and
functionally similar compound, 2'-deoxy-N6-[(diisobutylamino)methylidene]-5'-O-
(dimethoxytrityl)-O2-(diphenylcarbamoyl)isoguanosine, 3'-(2-cyanoethyl
diisopropylphosphoramidite), provides a reliable template.[1]

2.1. Synthesis of the Protected Isoguanosine Phosphoramidite

The synthesis involves multiple steps, including the protection of various functional groups on
the 2'-deoxyisoguanosine nucleoside, followed by phosphitylation to yield the reactive
phosphoramidite monomer.
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Solid-Phase Synthesis Cycle

1. Detritylation
(Remove 5'-DMT)
Repeat f&

next cycle

2. Coupling
(Add iG phosphoramidite,
extended time)

Repeat for
next cycle

3. Capping
(Block unreacted 5'-OH)

Repeat for
next cycle

4., Oxidation
(P(IlN) to P(V))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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